Cas no 16303-15-4 (Isoquinoline, 1-phenyl-, 2-oxide)

• Product Name: Isoquinoline, 1-phenyl-, 2-oxide
• CAS No: 16303-15-4
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1342640
• PubChem ID: 613307
• Update Time: 2025-04-20

Isoquinoline, 1-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-phenyl-, 2-oxide
• 1-Phenylisoquinoline 2-oxide
• 1-Phenylisochinolin-N-oxid
• 1-phenyl-isoquinoline 2-oxide
• 1-phenylisoquinoline N-oxide
• 16303-15-4
• 2-oxido-1-phenylisoquinolin-2-ium
• SCHEMBL7967820

• Inchi： 1S/C15H11NO/c17-16-11-10-12-6-4-5-9-14(12)15(16)13-7-2-1-3-8-13/h1-11H
• InChI Key： YLRIEECDDJIRGA-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC2C=CC=CC=2C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.08400
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 25.46000
• LogP: 3.93530